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Compound of Interest

Compound Name: Dimethyl malate

Cat. No.: B1330388

An In-depth Technical Guide to the Physical Properties of Dimethyl Malate

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of chemical compounds is fundamental. This guide provides a detailed

overview of the boiling point and density of dimethyl malate, including experimental protocols
for their determination.

Physical Properties of Dimethyl Malate

Dimethyl malate is the dimethyl ester of malic acid. Its physical properties, particularly its
boiling point and density, are crucial for its handling, purification, and application in various
chemical syntheses.

Quantitative Data Summary

The reported physical properties of dimethyl malate exhibit some variation across different
sources. This can be attributed to differences in measurement conditions and the purity of the
sample. A summary of the reported values is presented below for easy comparison.
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Physical Property Value Conditions Source(s)
Boiling Point 201 °C Not specified [1]
204-205 °C 760 mmHg (lit.) [2]

204 to 207 °C Not specified [3]

249.00 to 250.00 °C 760.00 mm Hg (est) [4]

249.6 + 20.0 °C 760 mmHg [5]

104-108 °C 1 mm Hg (lit.) [6]

Density 1.150 g/mL Not specified [1]
1.152 g/mL at 25 °C (lit.) 2]

1.15 glom at 25 °C (standard 3]

state)
1.2+ 0.1 g/cm3 Not specified [5]
1.232 g/mL at 20 °C (lit.) [6]

Experimental Protocols

Accurate determination of boiling point and density requires meticulous experimental
technique. The following sections detail standard methodologies for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Several methods can be employed for its determination,
with the choice often depending on the sample volume available.

1. Micro-Boiling Point Determination (Thiele Tube Method)
This method is suitable when only a small amount of the liquid is available.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,
heating source (Bunsen burner or oil bath), and mineral oil.
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e Procedure:

o

A small amount of dimethyl malate is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

The assembly is placed in a Thiele tube filled with mineral oil, ensuring the side arm is
properly heated.

The Thiele tube is gently heated, causing the oil to circulate and heat the sample evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

Heating is discontinued, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[7]

2. Distillation Method

For larger sample volumes, distillation is a common and accurate method for determining the

boiling point.[8]

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

e Procedure:

o

o

The distillation flask is charged with dimethyl malate and a few boiling chips to ensure
smooth boiling.

The apparatus is assembled for simple distillation, with the thermometer bulb positioned
just below the side arm leading to the condenser.
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o The flask is heated gently.

o The temperature is recorded when the vapor condensation ring is stable on the
thermometer bulb and the liquid is distilling at a steady rate (1-2 drops per second). This
temperature is the boiling point of the liquid.[7][8]

Determination of Density

Density is the mass of a substance per unit volume. For a liquid like dimethyl malate, it can be
determined with high precision using common laboratory equipment.

o Apparatus: A balance (analytical or top-pan), a volumetric flask or pycnometer, and a pipette.

e Procedure:

o

The mass of a clean, dry volumetric flask or pycnometer is accurately measured.

o A known volume of dimethyl malate is carefully transferred into the flask using a pipette,
ensuring the bottom of the meniscus aligns with the calibration mark.

o The mass of the flask containing the liquid is then measured.

o The mass of the dimethyl malate is calculated by subtracting the mass of the empty flask
from the mass of the flask with the liquid.[9]

o The density is calculated using the formula: Density = Mass / Volume.[10][11] For the
highest accuracy, these measurements should be performed at a constant, recorded
temperature.[12]

Visualizations

To further clarify the experimental processes, the following diagrams illustrate the logical
workflow for determining the physical properties of dimethyl malate.
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Caption: Workflow for Boiling Point Determination.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1330388?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Obtain pure sample of Dimethyl Malate

Density Determination

1. Measure mass of empty
volumetric flask/pycnometer

'

2. Add known volume of
Dimethyl Malate

l

3. Measure mass of flask
with Dimethyl Malate

4. Calculate Density
(Mass/Volume)

Click to download full resolution via product page

Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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